Cas no 65004-72-0 (2-Propenoic acid, 2-cyano-3-[4-methoxy-3-(phenylmethoxy)phenyl]-)

• Product Name: 2-Propenoic acid, 2-cyano-3-[4-methoxy-3-(phenylmethoxy)phenyl]-
• CAS No: 65004-72-0
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 2793213
• PubChem ID: 4150527
• Update Time: 2025-04-21

2-Propenoic acid, 2-cyano-3-[4-methoxy-3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-[4-methoxy-3-(phenylmethoxy)phenyl]-
• 65004-72-0
• DTXSID30399954

• Inchi： 1S/C18H15NO4/c1-22-16-8-7-14(9-15(11-19)18(20)21)10-17(16)23-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3,(H,20,21)
• InChI Key： KVXWLCRMCLWZPU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C=C(C#N)C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 309.10010796Da
• Monoisotopic Mass: 309.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 79.6Ų